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Compound of Interest

Compound Name: 4-Amino-3-iodobenzotrifluoride

Cat. No.: B061637 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring a safe

and compliant laboratory environment is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of 4-Amino-3-iodobenzotrifluoride, a crucial

intermediate in various synthetic processes. Adherence to these protocols is vital for protecting

personnel and the environment.

Chemical and Physical Properties
A clear understanding of the substance's properties is the first step in safe handling and

disposal. The following table summarizes key quantitative data for 4-Amino-3-
iodobenzotrifluoride.
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Property Value

Molecular Formula C₇H₅F₃IN

Molecular Weight 287.02 g/mol

Appearance
Yellow to brown crystalline powder or light

red/yellow liquid

Melting Point 48-52 °C

Boiling Point 76 - 79 °C @ 15 mmHg

Flash Point 68 °C / 154.4 °F

Specific Gravity 1.851

Solubility
Low solubility in water; Soluble in some organic

solvents.

Storage Temperature
Room temperature, in a cool, dry, well-ventilated

area

Note: Physical state (solid or liquid) may vary depending on purity and ambient conditions.

Health Hazard Information
4-Amino-3-iodobenzotrifluoride is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled.[1] It causes skin irritation, serious eye irritation,

and may cause respiratory irritation.[2] During combustion, it can release toxic fumes, including

fluoride, nitrogen oxides, and iodide.[3]

Step-by-Step Disposal Protocol
The proper disposal of 4-Amino-3-iodobenzotrifluoride is a critical aspect of laboratory safety

and environmental responsibility. Waste containing this chemical is considered hazardous and

must be handled accordingly.[2]

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing appropriate PPE:
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Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.[3]

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use only in a well-ventilated area. If vapors or dust are likely to be

generated, a respirator may be required.

Step 2: Waste Collection and Storage

Container: Use a designated, properly labeled, and sealed waste container.[3][4] The

container should be corrosion-resistant.[3]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "4-Amino-3-iodobenzotrifluoride".

Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's waste management guidelines. Store separately from incompatible materials

such as strong oxidizing agents.[3][4]

Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from heat sources, open flames, and direct sunlight.[2][3][4]

Step 3: Handling Spills

In the event of a spill:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Containment: For liquid spills, use an inert absorbent material such as sand, silica gel, or a

universal binder to soak up the chemical.[2][4]

Collection: Carefully collect the absorbent material and place it into the designated

hazardous waste container.

Decontamination: Clean the spill area thoroughly.
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Report: Report the spill to your laboratory supervisor or environmental health and safety

(EHS) officer.

Step 4: Final Disposal

Approved Waste Disposal Plant: The disposal of 4-Amino-3-iodobenzotrifluoride must be

carried out by a licensed and approved waste disposal company.[4] Do not attempt to

dispose of this chemical down the drain or in regular trash.[3][4]

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.[2] Consult your institution's EHS department for specific procedures and

to arrange for waste pickup.

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of 4-Amino-3-
iodobenzotrifluoride.
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Caption: Workflow for the safe disposal of 4-Amino-3-iodobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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